Cas no 2228426-56-8 (1-(3-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(3-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2228426-56-8
• MF: C₁₂H₁₄BrFO
• MW: 273.141366481781
• CID: 6274193
• PubChem ID: 165643441
• Update Time: 2025-07-01

1-(3-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanol
• 2228426-56-8
• [1-(3-bromo-2-fluorophenyl)-2,2-dimethylcyclopropyl]methanol
• EN300-1904971

• Inchi： 1S/C12H14BrFO/c1-11(2)6-12(11,7-15)8-4-3-5-9(13)10(8)14/h3-5,15H,6-7H2,1-2H3
• InChI Key： KHVHORNNMJNORQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)C1(CO)CC1(C)C

Computed Properties

• Exact Mass: 272.02121g/mol
• Monoisotopic Mass: 272.02121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanol

Professional Introduction to Compound with CAS No. 2228426-56-8 and Product Name: 1-(3-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanol

The compound with the CAS number 2228426-56-8 and the product name 1-(3-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of both bromo and fluoro substituents in the aromatic ring, combined with a bulky 2,2-dimethylcyclopropyl side chain, makes this molecule a promising candidate for further investigation in drug discovery and development.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds that incorporate halogen atoms such as bromine and fluorine. These elements are strategically positioned to enhance the metabolic stability and binding affinity of drug candidates. The 3-bromo-2-fluorophenyl moiety in this compound is particularly noteworthy, as it has been shown to improve the pharmacokinetic properties of several small-molecule drugs. This structural motif is often employed in medicinal chemistry to modulate receptor interactions and enhance drug efficacy.

The 2,2-dimethylcyclopropylmethanol group contributes to the steric bulk of the molecule, which can be crucial for optimizing binding interactions at biological targets. This particular scaffold has been less explored compared to other cyclic structures but has shown promise in certain therapeutic areas. The combination of these structural elements suggests that this compound may exhibit unique pharmacological profiles, making it an attractive subject for further research.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of next-generation therapeutics. The fluorine atom can influence both the electronic properties and lipophilicity of a molecule, which are critical factors in drug design. For instance, fluorine substitution can increase the metabolic stability by preventing unwanted hydrolysis or oxidation reactions. Additionally, fluorine atoms can enhance binding affinity by participating in favorable dipole-dipole interactions with biological targets.

The bromo substituent in the aromatic ring also plays a vital role in determining the biological activity of this compound. Bromine is known to be a versatile atom that can participate in various chemical reactions, including nucleophilic substitution and cross-coupling reactions. These reactivity patterns make brominated compounds valuable intermediates in synthetic chemistry and have been widely used in the development of active pharmaceutical ingredients (APIs). The presence of bromine in this molecule may facilitate further derivatization, allowing chemists to explore new analogs with enhanced properties.

One of the most exciting aspects of this compound is its potential application in oncology research. The structural features present in 1-(3-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanol align well with known pharmacophores that are active against various types of cancer. Preclinical studies have demonstrated that similar compounds can inhibit key enzymes involved in tumor growth and progression. The combination of bromine and fluorine substituents may enhance the ability of this molecule to interact with target proteins, leading to increased therapeutic efficacy.

In addition to its oncological potential, this compound may also find applications in other therapeutic areas such as central nervous system (CNS) disorders, infectious diseases, and inflammatory conditions. The unique structural motifs present in this molecule provide multiple opportunities for interaction with biological targets across different disease pathways. Researchers are particularly interested in exploring how modifications to the 3-bromo-2-fluorophenyl ring can influence activity against neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthetic routes for preparing 1-(3-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanol have also been optimized to ensure high yields and purity. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired framework efficiently. These synthetic strategies not only facilitate large-scale production but also allow for easy modification of the molecular structure, enabling rapid exploration of new analogs.

As research continues to uncover new biological activities associated with halogenated aromatic compounds, compounds like 1-(3-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanol are expected to play a pivotal role in future drug development efforts. The combination of structural complexity and functional diversity makes this class of molecules highly valuable for medicinal chemists seeking novel therapeutic agents. Further investigation into its pharmacological properties will undoubtedly yield important insights into its potential as a lead compound or intermediate for more advanced derivatives.